Cas no 1207021-02-0 (1-(5-bromopyridine-3-carbonyl)-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine)

• Product name: 1-(5-bromopyridine-3-carbonyl)-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine
• CAS No: 1207021-02-0
• MF: C₂₀H₁₉BrN₄OS
• MW: 443.360061883926
• CID: 5809651
• PubChem ID: 45502197

1-(5-bromopyridine-3-carbonyl)-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridine-3-carbonyl)-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine
• AKOS024509285
• (5-bromopyridin-3-yl)-[4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone
• F5461-2005
• (5-bromopyridin-3-yl)(4-((4-phenylthiazol-2-yl)methyl)piperazin-1-yl)methanone
• VU0643839-1
• 1207021-02-0
• 1-(5-bromopyridine-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine

• Inchi： 1S/C20H19BrN4OS/c21-17-10-16(11-22-12-17)20(26)25-8-6-24(7-9-25)13-19-23-18(14-27-19)15-4-2-1-3-5-15/h1-5,10-12,14H,6-9,13H2
• InChI Key： TWQMSXIYWYSKQT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCN(CC2=NC(C3C=CC=CC=3)=CS2)CC1)=O

Computed Properties

• Exact Mass: 442.04629g/mol
• Monoisotopic Mass: 442.04629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives